![molecular formula C15H14BrNO2S B6133295 N-benzyl-3-bromo-4-hydroxy-5-methoxybenzenecarbothioamide](/img/structure/B6133295.png)
N-benzyl-3-bromo-4-hydroxy-5-methoxybenzenecarbothioamide
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Overview
Description
N-benzyl-3-bromo-4-hydroxy-5-methoxybenzenecarbothioamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential biological activity. In
Scientific Research Applications
N-benzyl-3-bromo-4-hydroxy-5-methoxybenzenecarbothioamide has been studied for its potential applications in scientific research. One area of interest is its potential as a drug candidate for the treatment of cancer. Studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of N-benzyl-3-bromo-4-hydroxy-5-methoxybenzenecarbothioamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. These include the inhibition of cancer cell growth, induction of apoptosis (programmed cell death), and inhibition of angiogenesis (the formation of new blood vessels).
Advantages and Limitations for Lab Experiments
One advantage of N-benzyl-3-bromo-4-hydroxy-5-methoxybenzenecarbothioamide is its potential as a drug candidate for the treatment of cancer. However, there are also limitations to using this compound in lab experiments. For example, it may be difficult to obtain sufficient quantities of the compound for use in animal studies. In addition, the compound may have limited solubility in aqueous solutions, which could make it difficult to administer in vivo.
Future Directions
There are several future directions for research on N-benzyl-3-bromo-4-hydroxy-5-methoxybenzenecarbothioamide. One area of interest is the development of more efficient synthesis methods for the compound. Another area of interest is the investigation of the compound's potential as a drug candidate for the treatment of other diseases besides cancer, such as Alzheimer's disease or Parkinson's disease. Finally, further studies are needed to fully understand the mechanism of action of this compound and its potential for use in scientific research.
Synthesis Methods
The synthesis of N-benzyl-3-bromo-4-hydroxy-5-methoxybenzenecarbothioamide involves the reaction of 3-bromo-4-hydroxy-5-methoxybenzenecarbothioamide with benzyl bromide in the presence of a base such as potassium carbonate. The reaction proceeds through nucleophilic substitution of the bromine atom by the benzyl group, resulting in the formation of the desired product.
Properties
IUPAC Name |
N-benzyl-3-bromo-4-hydroxy-5-methoxybenzenecarbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14BrNO2S/c1-19-13-8-11(7-12(16)14(13)18)15(20)17-9-10-5-3-2-4-6-10/h2-8,18H,9H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JGLMABKLWHJZIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=CC(=C1)C(=S)NCC2=CC=CC=C2)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14BrNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.